2-Fluoro-4-(3-fluorophenyl)benzonitrile

• IUPAC Name: 2-fluoro-4-(3-fluorophenyl)benzonitrile
• InChI: InChI=1S/C13H7F2N/c14-12-3-1-2-9(6-12)10-4-5-11(8-16)13(15)7-10/h1-7H
• InChI Key: KYACUYUBQSBPPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=C(C=C2)C#N)F
• Molecular Formula: C13H7F2N
• DSSTOX Substance ID: DTXSID90673368
• Molecular Weight: 215.20 g/mol
• CAS RN: 1214356-07-6

Description

“2-Fluoro-4-(3-fluorophenyl)benzonitrile” is a chemical compound with the CAS Number: 1214356-07-6. It has a molecular weight of 215.2 and its IUPAC name is 3,3’-difluoro [1,1’-biphenyl]-4-carbonitrile.

Molecular Structure Analysis

The molecular structure of “this compound” consists of two benzene rings connected by a carbonitrile group. The benzene rings each have a fluorine atom attached.

Scientific Research Applications

Synthesis of Fluorinated Compounds

Fluorinated compounds, like 2-Fluoro-4-(3-fluorophenyl)benzonitrile, are pivotal in the pharmaceutical and agrochemical industries due to the unique properties that fluorine atoms confer on molecules, such as increased stability and lipophilicity. A study by Qiu et al. (2009) on a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a related compound, underscores the importance of developing efficient synthetic routes for such fluorinated intermediates. This research could pave the way for synthesizing compounds like this compound, highlighting its potential application in creating more effective pharmaceuticals and agrochemicals (Qiu, Gu, Zhang, & Xu, 2009).

Development of Chemosensors

Fluorophores and related fluorinated compounds are extensively used in the development of chemosensors due to their sensitivity and selectivity towards various analytes. Research by Roy (2021) on 4-methyl-2,6-diformylphenol-based compounds for detecting metal ions and other analytes showcases the potential of fluorinated compounds in creating high-performance sensors. Thus, this compound could be explored for similar applications in sensing technologies, benefitting from its fluorinated structure (Roy, 2021).

Liquid Crystals and Materials Science

The incorporation of fluorine atoms into liquid crystals significantly alters their physical properties, making them suitable for various applications in displays and materials science. Hird's review (2007) on fluorinated liquid crystals illustrates how these modifications can improve performance in commercial products. Given its structure, this compound could serve as a precursor or component in the synthesis of advanced liquid crystalline materials, leveraging the unique effects of fluorination (Hird, 2007).

Fluorinated Polymers

The study and development of fluorinated polymers for industrial applications is a field of significant interest due to the exceptional properties these materials exhibit, such as chemical resistance and thermal stability. Puts, Crouse, and Améduri (2019) provide a comprehensive review of the synthesis and characterization of Polytetrafluoroethylene (PTFE), demonstrating the critical role of fluorinated monomers in creating high-performance polymers. This compound could potentially be involved in the synthesis of novel fluorinated polymers, contributing to advancements in materials science (Puts, Crouse, & Améduri, 2019).